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Compound of Interest

Compound Name: 1-Methylcyclohexene

Cat. No.: B1583054

An In-depth Technical Guide to the Physical Properties of 1-Methylcyclohexene

This technical guide provides a comprehensive overview of the core physical properties of 1-
Methylcyclohexene, tailored for researchers, scientists, and professionals in drug
development. The document presents quantitative data in a structured format, details relevant
experimental protocols, and includes a visualization of an experimental workflow.

Core Physical and Chemical Properties

1-Methylcyclohexene, with the chemical formula C7H1z2, is a cyclic alkene characterized by a
six-membered ring containing one double bond, with a methyl group attached to one of the
unsaturated carbons.[1][2] It presents as a clear, colorless, and flammable liquid with a
characteristic aromatic hydrocarbon-like odor.[3][4] This compound is stable but can be prone
to polymerization, which may be inhibited by the addition of stabilizers like hydroquinone.[4][5]

Quantitative Physical Data

The key physical properties of 1-Methylcyclohexene are summarized in the table below for
easy reference and comparison. These values are critical for a variety of applications, from
reaction setup to safety considerations.
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Property Value Conditions
Molar Mass 96.173 g-mol—1 N/A

Density 0.811 g/mL at 20 °C
Boiling Point 110-111 °C at 760 mmHg
Melting Point -120.4 °C N/A
Refractive Index (nD) 1.449 - 1.452 at 20 °C
Vapor Pressure 30.6 mmHg at 25 °C
Water Solubility 52 mg/kg at 25 °C

o ) In benzene, ether, and other
Solubility in Organic Solvents Soluble
non-polar solvents.[4][5][6]

References for table data: Molar Mass[3][7], Density[3][4][8], Boiling Point[4][8][9], Melting
Point[3][9], Refractive Index[8][10], Vapor Pressure[7][10], Water Solubility[3][11].

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail the standard methodologies for measuring the key properties of liquid
compounds like 1-Methylcyclohexene.

Determination of Boiling Point (Micro-Boiling Point
Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[12] For small sample volumes, a micro-boiling point determination is a common and
efficient method.[13]

Apparatus:
e Small test tube or fusion tube

e Capillary tube (sealed at one end)
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e Thermometer

e Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block heater)

e Clamps and stand

Procedure:

e A small volume (a few milliliters) of 1-Methylcyclohexene is placed into the fusion tube.[14]
e Acapillary tube, sealed at one end, is inverted and placed into the liquid sample.[14]

e The fusion tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb, and immersed in a heating bath.[15]

e The apparatus is heated gently. Initially, a stream of bubbles will emerge from the capillary
tube as trapped air expands and is expelled.[13]

o As the temperature approaches the boiling point, a rapid and continuous stream of bubbles
of the compound's vapor will emerge from the capillary tube.[13]

e Heating is discontinued, and the apparatus is allowed to cool slowly.

o The stream of bubbles will slow and eventually stop. The moment the liquid is drawn back
into the capillary tube, the vapor pressure inside the capillary equals the atmospheric
pressure. The temperature recorded at this exact moment is the boiling point of the liquid.
[13]

Determination of Density

Density is the mass of a substance per unit volume.[16] For a liquid like 1-Methylcyclohexene,
this can be determined straightforwardly using a balance and a graduated container.[16][17]

Apparatus:
o Electronic balance (accurate to at least 0.01 g)

o Graduated cylinder or pycnometer (for higher accuracy)
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e Thermometer
Procedure:

e The mass of a clean, dry graduated cylinder (or pycnometer) is measured using an
electronic balance.[17]

o A specific volume of 1-Methylcyclohexene is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.[17]

o The combined mass of the graduated cylinder and the liquid is measured.[17]

e The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the
combined mass.

e The density is calculated using the formula: Density = Mass / Volume.[16]
e The temperature of the liquid should be recorded as density is temperature-dependent.

e For improved accuracy, the procedure can be repeated multiple times and the results
averaged.[17]

Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when entering a
material.[18] It is a characteristic property useful for identifying and assessing the purity of
substances. The Abbe refractometer is a common instrument for this measurement.[18]

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Solvent for cleaning (e.g., acetone or ethanol) and soft tissues

Procedure:
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The refractometer is turned on, and the prism temperature is set to a constant value
(commonly 20°C) using the circulating water bath.

The hinged prism is opened, and its surface is cleaned with a suitable solvent and a soft
tissue.

A few drops of 1-Methylcyclohexene are placed on the surface of the lower prism.

The prisms are closed and locked securely.

While looking through the eyepiece, the handwheel is adjusted until the light and dark fields
are visible. The dividing line between these fields should be sharpened by adjusting the
chromaticity screw.

The handwheel is further adjusted to center the sharp dividing line precisely on the
crosshairs of the reticle.

The refractive index value is then read from the instrument's scale.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of a

liquid's boiling point using the micro-reflux method.
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Caption: Workflow for Micro-Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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